Cas no 864774-69-6 ((3-ethyl-1H-indazol-5-yl)boronic acid)

• Product Name: (3-ethyl-1H-indazol-5-yl)boronic acid
• CAS No: 864774-69-6
• MF: C₁₅H₂₁BN₂O₂
• MW: 272.150443792343
• MDL: MFCD11044599
• CID: 718753
• PubChem ID: 53425654
• Update Time: 2025-11-02

(3-ethyl-1H-indazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1H-Indazole,3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-Ethyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
• 3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole
• 1H-Indazole,3-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
• (3-ethyl-1H-indazol-5-yl)boronic acid
• J-504642
• 864774-69-6
• 1H-3-ethylindazole-5-boronic acid pinacol ester
• F19669
• 1H-3-ethyl-indazole-5-boronic acid pinacol ester
• DTXSID50698936
• SCHEMBL5475399
• FT-0754491
• CS-0054319
• A850025
• DB-076660

• MDL： MFCD11044599
• Inchi： 1S/C15H21BN2O2/c1-6-12-11-9-10(7-8-13(11)18-17-12)16-19-14(2,3)15(4,5)20-16/h7-9H,6H2,1-5H3,(H,17,18)
• InChI Key： QTQOMKBLCGMCNK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C(=C(CC)NN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 272.17000
• Monoisotopic Mass: 272.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1A^2

Experimental Properties

• PSA: 47.14000
• LogP: 2.42450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (3-ethyl-1H-indazol-5-yl)boronic acid

Comprehensive Guide to (3-ethyl-1H-indazol-5-yl)boronic acid (CAS No. 864774-69-6)

(3-ethyl-1H-indazol-5-yl)boronic acid (CAS No. 864774-69-6) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring an indazole core with an ethyl substituent and a boronic acid functional group, is widely utilized in Suzuki-Miyaura coupling reactions, a cornerstone of modern organic synthesis. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and advanced material development.

The molecular structure of (3-ethyl-1H-indazol-5-yl)boronic acid makes it particularly valuable in medicinal chemistry. The indazole scaffold is known for its bioactivity, often appearing in compounds with anticancer, anti-inflammatory, and antimicrobial properties. The addition of the boronic acid group enhances its utility in cross-coupling reactions, enabling the synthesis of complex molecules. Common search queries related to this compound include "boronic acid derivatives in drug discovery" and "indazole-based pharmaceuticals," reflecting its relevance in cutting-edge research.

In recent years, the demand for (3-ethyl-1H-indazol-5-yl)boronic acid has surged, driven by advancements in targeted therapy and personalized medicine. Its role in creating kinase inhibitors, a hot topic in oncology research, has made it a sought-after building block. Additionally, the rise of AI-driven drug discovery has increased interest in such compounds, as they are often used in high-throughput screening and computational modeling.

From a synthetic perspective, (3-ethyl-1H-indazol-5-yl)boronic acid is prized for its stability and reactivity. The boronic acid moiety allows for efficient coupling with aryl halides, making it indispensable in constructing biaryl structures. This property aligns with the growing trend of "green chemistry," as these reactions often proceed under mild conditions with minimal waste. Researchers exploring "sustainable synthesis methods" frequently encounter this compound in literature and patents.

The applications of (3-ethyl-1H-indazol-5-yl)boronic acid extend beyond pharmaceuticals. It is also employed in the development of organic electronic materials, such as OLEDs and sensors, where its conjugated system and functional groups contribute to desired electronic properties. This versatility has led to a steady increase in its market presence, with suppliers catering to both academic and industrial clients.

Quality and purity are critical when working with (3-ethyl-1H-indazol-5-yl)boronic acid. Analytical techniques like HPLC and NMR are commonly used to verify its specifications, ensuring reliable performance in sensitive applications. Questions such as "how to store boronic acids" and "handling precautions for indazole derivatives" are frequently asked, highlighting the need for proper handling and storage guidelines.

In summary, (3-ethyl-1H-indazol-5-yl)boronic acid (CAS No. 864774-69-6) is a multifaceted compound with broad applications in drug development and material science. Its unique structure and reactivity make it a valuable tool for researchers tackling challenges in cancer therapy, sustainable chemistry, and advanced materials. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation.